Cas no 2649016-81-7 (5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole
• CAS No: 2649016-81-7
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 5862966
• PubChem ID: 165860197
• Update Time: 2025-06-09

5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2649016-81-7
• 5-(isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole
• EN300-1747840
• 5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C8H10N2OS/c1-6(2)8-10-4-7(12-8)3-9-5-11/h4,6H,3H2,1-2H3
• InChI Key： JNSUIYDIFUKZEB-UHFFFAOYSA-N
• SMILES： S1C(CN=C=O)=CN=C1C(C)C

Computed Properties

• Exact Mass: 182.05138412g/mol
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.6Ų

Additional information on 5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole

Research Briefing on 5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole (CAS: 2649016-81-7)

5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole (CAS: 2649016-81-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest research developments, applications, and potential implications of this compound in drug discovery and development.

Recent studies have highlighted the role of 5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole as a versatile building block in the synthesis of novel bioactive molecules. Its unique structural features, including the isocyanate functional group and the thiazole ring, make it a valuable intermediate for the development of targeted therapeutics. Researchers have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key areas of investigation involves the compound's potential as a precursor in the synthesis of covalent inhibitors. The isocyanate group enables the formation of stable covalent bonds with nucleophilic residues in target proteins, offering a promising strategy for the development of irreversible inhibitors. Recent publications have demonstrated its application in the design of inhibitors targeting proteases and kinases, which are critical in various disease pathways.

In addition to its role in covalent inhibitor design, 5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole has been investigated for its antimicrobial properties. Preliminary studies suggest that derivatives of this compound exhibit activity against a range of bacterial and fungal pathogens. These findings open new avenues for the development of next-generation antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another noteworthy application of this compound is in the field of chemical biology, where it has been used as a tool for protein labeling and modification. The reactive isocyanate group allows for selective conjugation with biomolecules, enabling researchers to study protein-protein interactions and cellular processes with high precision. This has significant implications for understanding disease mechanisms and identifying new therapeutic targets.

Despite its promising applications, challenges remain in the synthesis and handling of 5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole due to its reactive nature. Recent advancements in synthetic methodologies have addressed some of these issues, improving yield and stability. However, further optimization is needed to fully exploit its potential in large-scale pharmaceutical production.

In conclusion, 5-(Isocyanatomethyl)-2-(propan-2-yl)-1,3-thiazole (CAS: 2649016-81-7) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies should focus on optimizing its synthetic routes, expanding its applications, and evaluating its safety and efficacy in preclinical models.